Cas no 2228631-45-4 (1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine)

• Product Name: 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine
• CAS No: 2228631-45-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5993509
• PubChem ID: 165679507
• Update Time: 2025-11-01

1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine
• 2228631-45-4
• EN300-1812082
• 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropan-1-amine

• Inchi： 1S/C13H21N/c1-12(2)10-4-3-9(11(12)7-10)8-13(14)5-6-13/h3,10-11H,4-8,14H2,1-2H3
• InChI Key： BDBJSGVWRIBGGX-UHFFFAOYSA-N
• SMILES： NC1(CC1)CC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine

Introduction to 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine (CAS No. 2228631-45-4)

1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine (CAS No. 2228631-45-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amines and features a cyclopropane ring attached to a bicyclic system, which imparts it with distinct chemical and pharmacological characteristics.

The bicyclo[3.1.1]heptane framework is a key structural element in this compound, contributing to its rigidity and conformational stability. The presence of the cyclopropane ring further enhances these properties, making the molecule highly suitable for various applications in drug discovery and development. The amine functional group, attached to the methyl group, provides additional reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have explored the potential of 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its application as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The compound's ability to modulate GPCR activity has been investigated through both in vitro and in vivo experiments, yielding promising results.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine exhibits high affinity and selectivity for specific GPCRs, such as the serotonin 5-HT_2A receptor and the dopamine D₄ receptor. These findings suggest that the compound could be a valuable lead for developing novel treatments for conditions such as schizophrenia and Parkinson's disease.

Beyond its potential as a GPCR ligand, 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and asthma. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been observed in both cell culture models and animal studies.

The synthesis of 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a cyclopropylcarbinyl halide with an appropriate amine under mild conditions, followed by functional group modifications to introduce the bicyclic system. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In terms of safety and toxicity, initial assessments have shown that 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects before it can be advanced to clinical trials.

The future of 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-amine looks promising as researchers continue to explore its diverse biological activities and therapeutic potential. Ongoing studies aim to optimize its pharmacokinetic properties and evaluate its efficacy in various disease models. As more data becomes available, this compound may emerge as a key player in the development of new drugs for treating a wide range of medical conditions.